![molecular formula C23H19FN6O4 B2793792 Chembl4589347 CAS No. 1207034-23-8](/img/structure/B2793792.png)
Chembl4589347
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a chemical compound typically includes its molecular formula, molecular weight, and its role or uses in various applications .
Synthesis Analysis
Synthesis analysis involves understanding the process of creating the compound. This includes the reactants used, the conditions under which the reaction occurs, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the rate of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, reactivity, and stability of the compound .Scientific Research Applications
Overview of ChEMBL Database
ChEMBL is an extensive bioactivity database designed for drug discovery, containing information about a multitude of drug-like bioactive compounds. This database is vital for various chemical biology and drug-discovery research applications due to its comprehensive collection of binding, functional, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) information. ChEMBL's data are manually abstracted from primary literature, ensuring high quality and utility across diverse research areas. Currently, the database boasts over 5.4 million bioactivity measurements for more than 1 million compounds and 5200 protein targets, accessible via a web interface, data downloads, and web services (Gaulton et al., 2011).
Evolution and Expansion of ChEMBL
Since its inception, ChEMBL has seen significant enhancements and an expansion in the scope of its data. Notably, it has incorporated bioactivity data from neglected disease screening, crop protection data, drug metabolism and disposition data, and bioactivity data from patents. These additions have made ChEMBL a more versatile resource for a broader range of scientific inquiries, including those beyond human health to areas like crop protection. The database has also improved user experience with features like assay and target annotations using ontologies, targets and indications for clinical candidates, and the calculation of structural alerts (Gaulton et al., 2016).
Streamlining Access to Data
ChEMBL has improved programmatic access to its data through the ChEMBL web services update, significantly expanding the data available from the underlying database and introducing new functionality. These web services facilitate the building of applications and data processing workflows relevant to drug discovery and chemical biology, enhancing the ease of integrating ChEMBL data into various research projects (Davies et al., 2015).
Direct Deposition of Bioassay Data
One of the notable advancements in ChEMBL is the move towards direct deposition of bioassay data. This approach allows for more robust capture and representation of assay details, a new data deposition system for updating data sets and depositing supplementary data, and a redesigned web interface with enhanced search and filtering capabilities. These improvements support the dynamic and growing needs of the scientific community engaged in drug discovery (Mendez et al., 2018).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[11-(4-fluorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19FN6O4/c1-33-16-7-8-17(20(11-16)34-2)25-21(31)13-30-23(32)28-9-10-29-19(22(28)27-30)12-18(26-29)14-3-5-15(24)6-4-14/h3-12H,13H2,1-2H3,(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRQSLBWIIHDNLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CN2C(=O)N3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19FN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-[11-(4-fluorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.